N-(benzo[d][1,3]dioxol-5-yl)-2-(3-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)azetidin-1-yl)acetamide oxalate

• IUPAC Name: N-(1,3-benzodioxol-5-yl)-2-[3-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)azetidin-1-yl]acetamide;oxalic acid
• InChI: InChI=1S/C17H18N4O4.C2H2O4/c22-15(18-12-3-4-13-14(5-12)24-9-23-13)8-21-6-11(7-21)17-19-16(20-25-17)10-1-2-10;3-1(4)2(5)6/h3-5,10-11H,1-2,6-9H2,(H,18,22);(H,3,4)(H,5,6)
• InChI Key: DQANYUMVLUYCGE-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C2=NOC(=N2)C3CN(C3)CC(=O)NC4=CC5=C(C=C4)OCO5.C(=O)(C(=O)O)O
• Molecular Formula: C19H20N4O8
• Molecular Weight: 432.4 g/mol

Description

N-(benzo[d][1,3]dioxol-5-yl)-2-(3-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)azetidin-1-yl)acetamide oxalate is a useful research compound. Its molecular formula is C19H20N4O8 and its molecular weight is 432.389. The purity is usually 95%.
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Scientific Research Applications

Therapeutic Potential in Various Medical Conditions

1,3,4-Oxadiazole, a core component of the compound , has been extensively studied due to its varied therapeutic potential. It has been identified as having diverse bioactivities including anticancer, antifungal, antibacterial, antitubercular, anti-inflammatory, antineuropathic, antihypertensive, antihistaminic, antiparasitic, antiobesity, and antiviral properties. Notably, 1,3,4-oxadiazole derivatives have been highlighted for their high therapeutic potency in the treatment of different ailments, contributing to significant developments in medicinal chemistry (Verma et al., 2019).

Synthesis and Pharmacological Aspects

The structural feature of the 1,3,4-oxadiazole ring, found within this compound, facilitates effective binding with different enzymes and receptors in biological systems. This unique interaction elicits a range of bioactivities, making it a significant topic for scientists in the fields of organic synthesis, medicinal chemistry, and pharmacology. The pharmacological activities of oxadiazole derivatives, including antibacterial, anti-inflammatory, anti-tuberculous, anti-fungal, anti-diabetic, and anticancer properties, have been widely acknowledged and researched (Wang et al., 2022).

Chemical Reactivity and Biological Properties

The 1,3,4-oxadiazole core has been recognized as a structural subunit of considerable significance for the development of new drug aspirants. It displays various pharmacological properties, and its compounds have been documented for their antiviral, analgesic and anti-inflammatory, antitumor, antioxidant, insecticidal, and anti-parasitic activities. The chemical reactivity and biological properties of 1,3,4-oxadiazole-containing compounds have been extensively surveyed, underscoring their efficacy and lower toxicity compared to other medicinal agents, thus positioning them as favorable candidates in the search for new therapeutic strategies (Rana et al., 2020).